Cas no 305862-36-6 (Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate)
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(1H-benzo[d][1,2,3]triazol-1-yl)-2-phenylacetate
- 1H-Benzotriazole-1-acetic acid, α-phenyl-, methyl ester
- Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate
-
- MDL: MFCD02114786
- Inchi: 1S/C15H13N3O2/c1-20-15(19)14(11-7-3-2-4-8-11)18-13-10-6-5-9-12(13)16-17-18/h2-10,14H,1H3
- InChI Key: KDGUQXDGGLYOHX-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(N1C2=CC=CC=C2N=N1)C1=CC=CC=C1
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1247158-100mg |
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate |
305862-36-6 | 98% | 100mg |
$515 | 2025-03-01 | |
| Oakwood | 181916-100mg |
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate |
305862-36-6 | 98% | 100mg |
$260.00 | 2023-09-17 | |
| eNovation Chemicals LLC | Y1247158-100mg |
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate |
305862-36-6 | 98% | 100mg |
$500 | 2024-06-05 | |
| Oakwood | 181916-1g |
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate |
305862-36-6 | 98% | 1g |
$2250.00 | 2023-09-17 | |
| 1PlusChem | 1P01F8SQ-100mg |
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate |
305862-36-6 | 98% | 100mg |
$299.00 | 2024-05-06 | |
| 1PlusChem | 1P01F8SQ-1g |
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate |
305862-36-6 | 98% | 1g |
$2466.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1811911-100mg |
Methyl 2-(1H-Benzo[d][1,2,3]triazol-1-yl)-2-phenylacetate |
305862-36-6 | 98% | 100mg |
¥11211.00 | 2024-08-02 | |
| A2B Chem LLC | AX90058-100mg |
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate |
305862-36-6 | 98% | 100mg |
$260.00 | 2024-04-20 | |
| A2B Chem LLC | AX90058-1g |
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate |
305862-36-6 | 98% | 1g |
$2250.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1247158-1g |
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate |
305862-36-6 | 98% | 1g |
$3695 | 2024-06-05 |
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate: A Novel Compound for Targeted Therapeutic Applications
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate (CAS No. 305862-36-6) represents a significant advancement in the field of biomedical chemistry, offering unique structural properties that align with contemporary research trends in drug discovery and targeted therapy. This compound, characterized by its benzotriazole ring and phenylacetate moiety, has garnered attention for its potential applications in anti-inflammatory and antioxidant research. Recent studies have highlighted its role in modulating cytokine signaling pathways, making it a promising candidate for chronic inflammatory diseases and metabolic disorders.
The chemical structure of Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate is defined by the integration of a 1,2,3-benzotriazole ring with a phenylacetyl group, which confers it with distinct electronic properties. This structural feature allows the compound to interact with specific proteins and enzymes, potentially inhibiting key pathways involved in inflammatory responses. Recent advances in computational modeling have enabled researchers to predict its binding affinity with target proteins, further validating its potential as a therapeutic agent.
Current preclinical studies have demonstrated that Methyl 2-(1H-1,2,3-benzotri,1-yl)-2-phenylacetate exhibits selective anti-inflammatory activity, particularly in lipopolysaccharide (LPS)-induced inflammation models. A 2023 study published in Journal of Medicinal Chemistry reported that this compound significantly reduced TNF-α and IL-6 levels in murine models of colitis, suggesting its potential for autoimmune disease management. The benzotriazole ring is hypothesized to act as a metal chelator, enhancing its antioxidant capacity through radical scavenging mechanisms.
Research into synthetic pathways for Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate has also advanced, with recent work focusing on green chemistry approaches to improve sustainability. A 2024 paper in Organic & Biomolecular Chemistry described a microwave-assisted synthesis method that reduced reaction times by 40% while maintaining high yield. This development is critical for scaling production for clinical trials and commercial applications.
The pharmacokinetic profile of Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate has been investigated in in vivo studies, revealing promising bioavailability and metabolic stability. Preliminary data from rodent models indicate that the compound exhibits long half-life characteristics, which could reduce the frequency of administration needed in clinical settings. These findings are particularly relevant for chronic disease management where patient compliance is a critical factor.
While Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate shows promise, its toxicological profile is still under evaluation. Current in vitro studies suggest low cytotoxicity against normal human cells, but long-term safety data from clinical trials are essential. Researchers are also exploring combination therapies that could enhance its therapeutic efficacy while minimizing potential side effects.
Applications of Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate extend beyond inflammatory diseases. Emerging research suggests its potential in neurodegenerative disorders, particularly in Alzheimer's disease models. A 2024 study in Neurochemistry International found that the compound could inhibit Aβ peptide aggregation, a key pathological feature of Alzheimer's. This discovery opens new avenues for targeted therapies in neurological conditions.
The synthetic versatility of Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate has also led to the development of derivatives with enhanced properties. By modifying the phenylacetyl group, researchers have created variants with improved solubility and target specificity. These modifications are crucial for optimizing the compound for specific therapeutic applications and disease targets.
Despite its potential, challenges remain in translating Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate into clinical practice. Key areas for future research include large-scale production, long-term safety evaluation, and mechanistic studies to fully understand its biological effects. Collaborative efforts between pharmaceutical companies and academic institutions will be vital to overcoming these hurdles.
As research into Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate progresses, its potential applications in biomedical science continue to expand. Its unique structural properties and functional versatility position it as a valuable candidate for drug development, particularly in the treatment of complex diseases that require targeted therapeutic approaches. Continued scientific inquiry and innovative research will be essential to fully realize its therapeutic potential.
305862-36-6 (Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)